2-chloro-4-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzamide
• InChI: InChI=1S/C14H19ClFNO2/c1-14(2,3)12(18)6-7-17-13(19)10-5-4-9(16)8-11(10)15/h4-5,8,12,18H,6-7H2,1-3H3,(H,17,19)
• InChI Key: ZKUXBIOIYKOOHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCNC(=O)C1=C(C=C(C=C1)F)Cl)O
• Molecular Formula: C14H19ClFNO2
• Molecular Weight: 287.76 g/mol
• CAS No.: 1396782-61-8

Description

2-Chloro-4-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzamide is a chemical compound with the molecular formula C14H19ClFNO2. It has an average mass of 287.758 Da and a monoisotopic mass of 287.108826 Da.

Scientific Research Applications

Synthesis and Properties of Ortho-Linked Polyamides

Hsiao et al. (2000) explored the synthesis of polyamides using aromatic nucleophilic substitution reactions, leading to materials with significant thermal stability and solubility in polar solvents. These polymers exhibited potential for flexible and tough film applications, indicating the role of similar chemical compounds in the development of advanced materials with high thermal resistance and solubility characteristics Hsiao, Chin‐Ping Yang, & Shin-Hung Chen, 2000.

Biological Activity of Chloro-Hydroxy-Benzamides

Imramovský et al. (2011) investigated the biological activity of benzamide derivatives, revealing their potential as antimicrobial agents against various bacterial and fungal strains. This study underscores the significance of these compounds in developing new antimicrobial strategies with high efficacy Imramovský et al., 2011.

Herbicidal Applications

Viste, Cirovetti, and Horrom (1970) presented benzamides as effective herbicides, highlighting their potential utility in agriculture for managing unwanted vegetation while preserving crops. This discovery illustrates the compound's utility in agricultural practices, offering a new avenue for herbicidal development Viste, A. J. Cirovetti, & B. Horrom, 1970.

Electrochromic and Electrofluorescent Polyamides

Sun et al. (2016) synthesized electroactive polyamides incorporating bis(diphenylamino)-fluorene units, demonstrating excellent thermal stability, solubility, and reversible electrochromic characteristics. These findings suggest the utility of such compounds in developing dual-switching materials for electronic and optical applications Sun et al., 2016.

Analysis of Intermolecular Interactions

Chopra and Row (2005) analyzed the crystal structures of halogen-substituted benzanilides to understand weak interactions involving halogens. This research contributes to the knowledge of molecular interactions and crystal engineering, providing insights into designing materials with specific properties Chopra & T. Row, 2005.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Similar compounds have been known to influence a variety of biochemical pathways, including those involved in signal transduction, metabolism, and cell cycle regulation .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine . These properties can significantly impact the bioavailability of the compound.

Result of Action

Similar compounds have been known to induce a variety of effects, including changes in gene expression, enzyme activity, and cellular signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .